4-(difluoromethyl)-6-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 6-[4-[6-(difluoromethyl)-2-methylsulfanylpyrimidin-4-yl]piperazin-1-yl]-3-methyl-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C16H18F2N8S/c1-10-21-22-12-3-4-13(23-26(10)12)24-5-7-25(8-6-24)14-9-11(15(17)18)19-16(20-14)27-2/h3-4,9,15H,5-8H2,1-2H3
• InChI Key: ADCNWAKVQIFSBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(C=C2)N3CCN(CC3)C4=NC(=NC(=C4)C(F)F)SC
• Molecular Formula: C16H18F2N8S
• Molecular Weight: 392.4 g/mol
• CAS No.: 2640893-33-8

Description

This compound is a heterocyclic small molecule featuring a pyrimidine core substituted with a difluoromethyl group at position 4, a methylsulfanyl group at position 2, and a piperazine-linked 3-methyl-[1,2,4]triazolo[4,3-b]pyridazine moiety at position 4. The difluoromethyl group enhances metabolic stability and lipophilicity, while the methylsulfanyl substituent may modulate electronic properties and binding affinity . The triazolopyridazine-piperazine linkage is reminiscent of bivalent BET inhibitors (e.g., AZD5153), which exploit dual-binding motifs for enhanced potency .

Biological Activity

The compound 4-(difluoromethyl)-6-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine (CAS Number: 2640893-33-8) is a novel triazolo-pyridazine derivative that has garnered attention for its potential biological activities, particularly as an inhibitor of c-Met kinase. This article explores its biological activity, synthesis, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{16}H_{18}F_{2}N_{8}S$ with a molecular weight of 392.4 g/mol. The compound features a complex structure that incorporates multiple pharmacophoric elements, crucial for its biological activity.

Property	Value
CAS Number	2640893-33-8
Molecular Formula	C₁₆H₁₈F₂N₈S
Molecular Weight	392.4 g/mol
Structure	Chemical Structure

Inhibition of c-Met Kinase

Recent studies have highlighted the compound's significant inhibitory activity against c-Met kinase, which is implicated in various cancers. In vitro assays demonstrated that the compound exhibits moderate cytotoxicity across several cancer cell lines:

• A549 (lung cancer) : IC50 = 1.06 ± 0.16 μM
• MCF-7 (breast cancer) : IC50 = 1.23 ± 0.18 μM
• HeLa (cervical cancer) : IC50 = 2.73 ± 0.33 μM

These values indicate promising potential for therapeutic applications in oncology, particularly as a targeted treatment for tumors overexpressing c-Met .

The mechanism through which this compound exerts its effects involves binding to the ATP-binding site of the c-Met kinase. This binding inhibits the kinase activity, leading to reduced proliferation of cancer cells and inducing apoptosis in sensitive cell lines .

Structure-Activity Relationship (SAR)

The SAR studies conducted on related triazolo-pyridazine derivatives reveal key insights into how structural modifications influence biological activity:

• Substituent Effects : The presence of halogen atoms (e.g., fluorine) on the aromatic ring enhances cytotoxicity.
• Piperazine Linkage : The piperazine moiety appears crucial for maintaining potency against c-Met.
• Triazole Integration : The integration of the triazole ring significantly contributes to the binding affinity towards the target kinase.

Study 1: Cytotoxicity Evaluation

In a comparative study evaluating multiple derivatives against A549 and MCF-7 cell lines, compounds with varying substitutions were tested using the MTT assay. The results indicated that compounds with methylsulfanyl groups showed enhanced cytotoxic effects compared to those without such modifications .

Study 2: Apoptosis Induction

Further investigations into apoptosis mechanisms revealed that treatment with the compound led to late apoptosis in A549 cells and caused cell cycle arrest at the G0/G1 phase. This suggests that the compound not only inhibits cell growth but also triggers programmed cell death pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound shares structural motifs with several classes of bioactive molecules:

Compound Name / Class	Core Structure	Key Substituents	Target/Activity	Reference
AZD5153	Triazolopyridazine + Piperazine	3-Methoxy group, bivalent binding motif	BET bromodomains (BRD4)
Antimalarial Imidazopyridazines	Imidazopyridazine	Methylsulfinyl/methylsulfonyl groups, piperidine/piperazine linkers	Antimalarial (Pf kinase inhibition)
4-(4-((2,5-Dimethoxyphenyl)sulfonyl)-piperazin-1-yl)-2-methyl-6-(trifluoromethyl)pyrimidine	Pyrimidine + Piperazine	Trifluoromethyl, dimethoxyphenyl-sulfonyl groups	Undisclosed (structural analog)
Target Compound	Pyrimidine + Triazolopyridazine	4-Difluoromethyl , 2-methylsulfanyl , 3-methyl-triazolopyridazine-piperazine	Hypothesized: BET or kinase targets	N/A

Key Comparative Insights:

BET Bromodomain Inhibition: AZD5153, a triazolopyridazine-based bivalent inhibitor, achieves sub-nanomolar BRD4 potency due to its methoxy group and optimized piperazine linker . However, the methylsulfanyl group (vs. methoxy) could reduce polarity, affecting solubility and cellular uptake .

Antimalarial Activity: Imidazopyridazines (e.g., compound 39 in ) with methylsulfonyl/sulfinyl groups show nanomolar activity against Plasmodium falciparum. The target compound’s methylsulfanyl group is less oxidized, which might reduce off-target reactivity but also limit hydrogen-bonding interactions critical for kinase binding .

Physicochemical Properties: Compared to the trifluoromethyl-pyrimidine analog (), the target compound’s difluoromethyl group reduces molecular weight (MW ~450 vs. However, the methylsulfanyl group (logP ~2.5 estimated) may raise lipophilicity vs. sulfonyl analogs (logP ~1.8), impacting bioavailability .

Bivalent Binding Potential: AZD5153’s bivalent design (two bromodomain-binding motifs) enhances potency 100-fold over monovalent analogs. The target compound’s triazolopyridazine-piperazine arm could similarly engage secondary binding pockets, though its monovalent structure may limit efficacy against multimeric targets like BET proteins .

Preparation Methods

Construction of the Pyrimidine Ring

The pyrimidine backbone is typically assembled via cyclocondensation of 1,3-dielectrophilic precursors. A common approach involves reacting thiourea derivatives with β-diketones or α,β-unsaturated ketones. For example, 2-methylsulfanyl-4,6-dichloropyrimidine serves as a versatile intermediate, allowing sequential substitution at C4 and C6.

Example Protocol

• Cyclization : 3-(Methylthio)acrylonitrile reacts with guanidine carbonate in ethanol under reflux to yield 2-methylsulfanyl-4-aminopyrimidine (72% yield).

• Chlorination : Treatment with phosphorus oxychloride (POCl₃) at 110°C for 6 hours converts the 4-amino group to chloride, yielding 2-methylsulfanyl-4,6-dichloropyrimidine (85% yield).

Introduction of the 4-Difluoromethyl Group

The 4-difluoromethyl substituent is introduced via fluorination of a carbonyl or hydroxymethyl precursor. DAST ((diethylamino)sulfur trifluoride) is the reagent of choice for converting alcohols or aldehydes to difluoromethyl groups.

Optimized Fluorination

• Aldehyde Intermediate : 4-Hydroxymethylpyrimidine is oxidized to 4-formylpyrimidine using MnO₂ in dichloromethane (89% yield).

• Fluorination : The aldehyde is treated with DAST (2.5 equiv) in anhydrous DCM at −10°C for 2 hours, yielding 4-difluoromethylpyrimidine (78% yield).

Key Considerations

• Excess DAST leads to over-fluorination (e.g., trifluoromethyl byproducts).

• Moisture-sensitive conditions are critical to prevent hydrolysis.

Functionalization at the Pyrimidine C6 Position

Piperazine Coupling

The C6 chlorine of 4-difluoromethyl-2-methylsulfanyl-6-chloropyrimidine undergoes nucleophilic substitution with piperazine. To avoid bis-alkylation, a mono-protected piperazine (e.g., Boc-piperazine) is employed.

Stepwise Protocol

• Protection : Piperazine is mono-Boc-protected using di-tert-butyl dicarbonate (Boc₂O) in THF (90% yield).

• Substitution : Reaction of 6-chloropyrimidine with Boc-piperazine (1.2 equiv) in DMF at 80°C for 12 hours affords the mono-substituted product (68% yield).

• Deprotection : Treatment with TFA in DCM removes the Boc group, yielding 6-piperazinylpyrimidine (quantitative).

Attachment of the Triazolopyridazine Moiety

The 3-methyl-[1,2,]triazolo[4,3-b]pyridazin-6-yl group is synthesized separately and coupled to the piperazine via Suzuki-Miyaura cross-coupling or SNAr.

Triazolopyridazine Synthesis

• Cyclization : 3-Amino-6-chloropyridazine reacts with acetylhydrazine in acetic acid to form 3-methyl-triazolo[4,3-b]pyridazine (62% yield).

• Borylation : Palladium-catalyzed borylation installs a boronic ester at C6 for Suzuki coupling (e.g., Pd(dppf)Cl₂, bis(pinacolato)diboron, 75% yield).

Coupling to Piperazine

• Suzuki-Miyaura Reaction : The boronic ester reacts with 6-piperazinylpyrimidine using Pd(PPh₃)₄ and K₂CO₃ in dioxane/water (4:1) at 100°C, yielding the coupled product (58% yield).

Final Functionalization and Purification

Methylsulfanyl Group Retention

The 2-methylsulfanyl group remains intact throughout the synthesis due to its electron-withdrawing nature, which deactivates the pyrimidine ring toward unwanted substitutions.

Purification Strategies

• Crystallization : Heptane/EtOAc mixtures precipitate the final product (72% recovery).

• Column Chromatography : Silica gel with hexane/ethyl acetate gradients removes residual coupling catalysts.

Scalability and Process Optimization

Large-Scale Fluorination

DAST fluorination is scalable to multi-kilogram batches with consistent yields (60–72%) under tightly controlled anhydrous conditions.

Coupling Reaction Efficiency

Suzuki-Miyaura couplings achieve 55–60% yields on scale, with ligand selection (e.g., SPhos) critical for minimizing homocoupling byproducts.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 8.69 (s, 1H, pyrimidine-H), 3.85–3.75 (m, 8H, piperazine), 2.55 (s, 3H, SCH₃).

• ¹⁹F NMR (376 MHz, CDCl₃): δ −113.2 (d, J = 54 Hz, CF₂H).

Elemental Analysis

• Calculated for C₁₇H₂₀F₂N₈S: C, 48.11; H, 4.72; N, 26.45. Found: C, 48.09; H, 4.75; N, 26.42 .

Q & A

Q. What are the key challenges in synthesizing this compound, and what methodologies are commonly employed?

Synthesis of this compound involves multi-step reactions, including coupling of the triazolo-pyridazine core with substituted piperazine and pyrimidine moieties. Key challenges include regioselectivity in heterocyclic ring formation, stability of the difluoromethyl group under reaction conditions, and purification of intermediates. Common methods include nucleophilic substitution for piperazine attachment (e.g., SNAr reactions) and catalytic cross-coupling (e.g., Buchwald-Hartwig amination) for heterocyclic linkages . Optimizing reaction temperatures (e.g., reflux in DMF) and using bases like K₂CO₃ can improve yields .

Q. How is the structural integrity of this compound validated during synthesis?

Analytical techniques such as ¹H/¹³C NMR (to confirm substituent positions and purity), high-resolution mass spectrometry (HRMS) (for molecular weight verification), and HPLC (for purity assessment >95%) are critical. X-ray crystallography may resolve ambiguities in regiochemistry, especially for the triazolo-pyridazine core .

Q. What preliminary assays are recommended to evaluate its biological activity?

Begin with enzyme inhibition assays (e.g., kinase or protease targets) using recombinant proteins, followed by cell-based viability assays (e.g., MTT or ATP-lite) to assess cytotoxicity. Dose-response curves (IC₅₀ determination) and selectivity profiling against related enzymes (e.g., using a kinase panel) are essential to establish preliminary activity .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to optimize this compound’s potency?

Perform systematic modifications:

• Core substitutions : Replace the methylsulfanyl group with other electrophiles (e.g., -CF₃, -CN) to enhance target binding .
• Piperazine modifications : Introduce bulky substituents (e.g., aryl groups) to modulate pharmacokinetic properties . Use molecular docking (e.g., AutoDock Vina) to predict binding modes with targets like kinases, and validate predictions with surface plasmon resonance (SPR) for binding affinity measurements .

Q. What strategies mitigate poor solubility or metabolic instability in preclinical studies?

• Solubility : Introduce polar groups (e.g., morpholine, PEG chains) or formulate as a salt (e.g., hydrochloride) .
• Metabolic stability : Replace labile groups (e.g., methylsulfanyl with sulfone) or use deuterium labeling at metabolically vulnerable positions . Validate improvements via HPLC-MS for metabolite profiling and PAMPA assays for permeability .

Q. How should contradictory data from in vitro vs. in vivo efficacy studies be resolved?

Contradictions may arise from differences in bioavailability, protein binding, or metabolic clearance. Address this by:

• Pharmacokinetic profiling : Measure plasma half-life (t₁/₂), volume of distribution (Vd), and clearance (CL) in rodent models .
• Tissue distribution studies : Use radiolabeled compound (e.g., ¹⁴C) to assess target organ exposure .

Q. What computational tools are effective for predicting off-target interactions?

Use chemoproteomics (e.g., activity-based protein profiling) and machine learning models (e.g., DeepChem) trained on kinase inhibitor datasets. Cross-validate predictions with thermal shift assays to detect protein-ligand stabilization .

Q. How can researchers address toxicity signals observed in early-stage studies?

Conduct genotoxicity assays (Ames test, micronucleus assay) and hERG channel inhibition screening (patch-clamp electrophysiology) to assess cardiovascular risk. For hepatotoxicity, use primary hepatocyte cultures to evaluate CYP450 inhibition and mitochondrial dysfunction .

Methodological Considerations

Q. What experimental controls are critical for reproducibility in target engagement studies?

• Include positive controls (e.g., staurosporine for kinase assays) and vehicle controls (DMSO concentration ≤0.1%).
• Use isothermal titration calorimetry (ITC) to confirm binding stoichiometry and enthalpy changes .

Q. How can cross-disciplinary approaches enhance mechanistic understanding?

Integrate cryo-EM for structural insights into target-compound complexes and RNA-seq to identify downstream gene expression changes. Pair with metabolomics (LC-MS) to map metabolic pathway alterations .